N-(3-Phenylpropyl)-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: N-(3-phenylpropyl)-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C19H25N5O/c25-19(20-10-4-7-15-5-2-1-3-6-15)24-16-8-9-17(24)14-18(13-16)23-12-11-21-22-23/h1-3,5-6,11-12,16-18H,4,7-10,13-14H2,(H,20,25)
• InChI Key: HOCAXIUGLWNCRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)NCCCC3=CC=CC=C3)N4C=CN=N4
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

N-(3-Phenylpropyl)-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a chemical compound that belongs to the class of azabicyclooctanes. It has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(3-Phenylpropyl)-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide involves its binding to the dopamine D3 receptor. This binding leads to a decrease in the release of dopamine in the brain, which is thought to be responsible for its potential therapeutic effects in drug addiction and other neuropsychiatric disorders.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have high affinity and selectivity for the dopamine D3 receptor, which suggests that it may have potential therapeutic effects in drug addiction, schizophrenia, and other neuropsychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-Phenylpropyl)-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide in lab experiments is its high affinity and selectivity for the dopamine D3 receptor. This makes it a potential tool for studying the role of this receptor in drug addiction and other neuropsychiatric disorders. However, one limitation is that its exact biochemical and physiological effects are still being studied, which may limit its use in some experiments.

Future Directions

There are several future directions for the study of N-(3-Phenylpropyl)-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide. One direction is to further investigate its potential therapeutic effects in drug addiction, schizophrenia, and other neuropsychiatric disorders. Another direction is to study its potential use as a radioligand for imaging the dopamine D3 receptor in the brain. Further research is also needed to fully understand its biochemical and physiological effects and to determine its potential limitations in lab experiments.

Synthesis Methods

The synthesis of N-(3-Phenylpropyl)-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide involves the reaction of 8-azabicyclo[3.2.1]octan-3-one with propargyl bromide to form 3-(prop-2-yn-1-yl)-8-azabicyclo[3.2.1]octan-3-ol. The resulting compound is then reacted with sodium azide and copper(I) iodide to form the triazole ring. Finally, the carboxamide group is introduced by reacting the compound with an appropriate acid chloride.

Scientific Research Applications

N-(3-Phenylpropyl)-3-(triazol-1-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide has been studied for its potential applications in scientific research. It has been found to have high affinity and selectivity for the dopamine D3 receptor, which is a potential target for the treatment of drug addiction, schizophrenia, and other neuropsychiatric disorders. This compound has also been studied for its potential use as a radioligand for imaging the dopamine D3 receptor in the brain.